Cas no 1096884-26-2 ((4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine)

• Product Name: (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine
• CAS No: 1096884-26-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD12409418
• CID: 1027095
• PubChem ID: 43372644
• Update Time: 2025-11-02

(4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine
• (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methamine
• [4-[(4-methoxypiperidin-1-yl)methyl]phenyl]methanamine
• 1-{4-[(4-Methoxypiperidin-1-yl)methyl]phenyl}methanamine
• DTXSID40655937
• AKOS005827153
• 1096884-26-2

• MDL： MFCD12409418
• Inchi： 1S/C14H22N2O/c1-17-14-6-8-16(9-7-14)11-13-4-2-12(10-15)3-5-13/h2-5,14H,6-11,15H2,1H3
• InChI Key： UEOBDBZCUXFHSY-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC2C=CC(CN)=CC=2)CC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine

Comprehensive Guide to (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine (CAS No. 1096884-26-2)

(4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine (CAS No. 1096884-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and methanamine functional groups, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine includes a 4-methoxypiperidine moiety linked to a phenylmethanamine group. This combination enhances its solubility and bioavailability, which are critical factors in drug formulation. The CAS No. 1096884-26-2 identifier ensures precise identification in chemical databases, facilitating seamless research and development processes. Recent studies highlight its role in modulating neurotransmitter activity, making it a subject of interest in neuroscience and psychiatric drug development.

One of the most searched questions about (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine revolves around its synthesis and purification methods. Advanced techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are commonly employed to ensure high purity and accurate characterization. The compound's stability under various pH conditions is another hot topic, as it impacts its suitability for oral or injectable formulations. Researchers often inquire about its metabolic pathways and potential interactions with enzymes, which are crucial for predicting its pharmacokinetic profile.

In the context of drug discovery, (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine is being explored for its affinity toward G-protein-coupled receptors (GPCRs). These receptors play a pivotal role in signal transduction, and targeting them can lead to breakthroughs in treating conditions like anxiety, depression, and chronic pain. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize its efficacy and minimize side effects.

Another trending discussion involves the green chemistry approaches to synthesizing (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine. Sustainable methods, such as catalytic hydrogenation and solvent-free reactions, are gaining traction to reduce environmental impact. These innovations align with the growing demand for eco-friendly pharmaceutical production. Additionally, the compound's potential as a building block for more complex molecules is a recurring theme in synthetic chemistry forums.

The market dynamics for (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine are also noteworthy. With increasing investments in central nervous system (CNS) drug development, the demand for high-quality intermediates like this compound is on the rise. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of academic and industrial researchers. The CAS No. 1096884-26-2 is frequently cited in procurement databases, reflecting its commercial relevance.

From a regulatory perspective, (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine is not classified as a controlled substance, which simplifies its use in research settings. However, proper handling and storage protocols are essential to maintain its integrity. Safety data sheets (SDS) provide detailed guidelines on its handling, ensuring compliance with laboratory standards. Researchers often search for stability studies and compatibility data to ensure optimal experimental outcomes.

In summary, (4-((4-Methoxypiperidin-1-yl)methyl)phenyl)methanamine (CAS No. 1096884-26-2) is a versatile compound with broad applications in pharmaceutical research. Its unique structural features, combined with its potential in drug discovery and green chemistry, make it a valuable asset for scientists. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in advancing medical science.